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Frequently Asked Questions

What is the recommended phase II dose of entospletinib? The recommended phase II dose for
relapsed or refractory hematologic malignancies is 800 mg taken orally twice daily [1].

Why is a twice-daily schedule used? Entospletinib has a median plasma half-life of 9 to 15 hours
[2]. A twice-daily schedule helps maintain effective drug concentrations throughout the day to ensure

continuous target coverage.
What is the evidence for trough coverage at this dose? At the 800 mg twice-daily dose,

entospletinib provides:
>90% inhibition of the CD63 biomarker at peak concentrations [2].

>60% inhibition of the CD63 biomarker at trough concentrations [2].
Corresponding inhibition of phosphorylated SYK (pSYK) is >70% at peak and >50% at trough
[2].

Does taking entospletinib with food affect its absorption? The initial first-in-human study was

conducted under fasted conditions [2]. The summary notes that the pharmacokinetics were also
evaluated "under fed conditions across additional healthy volunteer studies," but the specific results

of food effect are not detailed in the provided search results [2]. Please refer to the official prescribing
information or clinical study protocols for detailed guidance.

Key Pharmacokinetic and Pharmacodynamic Data
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The table below summarizes core data from the first-in-human study in healthy volunteers, which supports

the dosing regimen [2].

Parameter Finding/Value

Dose Range Studied 25 mg to 1200 mg (single and multiple doses)

Plasma Half-Life (Median) 9 - 15 hours

Absorption Plateau Observed at doses ≥600 mg twice daily (attributed to

solubility-limited absorption)

Key Biomarker (CD63) Inhibition at
800 mg BID

>90% at peak (C~max~); >60% at trough (C~min~)

Key Biomarker (pSYK) Inhibition at
800 mg BID

>70% at peak (C~max~); >50% at trough (C~min~)

General Tolerability Generally well-tolerated over a 48-fold dose range

Experimental Protocol: Assessing Target Engagement

The following methodology, derived from the first-in-human study, details how entospletinib's

pharmacodynamic effects and target coverage were evaluated [2].

Objective: To evaluate the functional inhibition of SYK and its downstream signaling in human subjects

following entospletinib administration.

1. Sample Collection:

Collect blood samples from subjects at predetermined time points before and after drug

administration. Key time points for a twice-daily dosing study include 0 (pre-dose), 1, 2, 3, 4, 4.5, 5, 6,
8, 10, 12 (trough), 18, 24 (trough), 28, and 48 hours post-dose [2].

2. Ex Vivo Basophil Stimulation (CD63 Assay):

Principle: CD63 is a marker for basophil activation. SYK is a critical component of the FcεRI
signaling pathway in basophils. Inhibition of SYK prevents basophil activation and subsequent CD63
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surface expression [2].

Procedure: a. Isolate peripheral blood mononuclear cells (PBMCs) from collected blood samples. b.
Stimulate the cells ex vivo with anti-immunoglobulin E (IgE). c. Stain the cells with a fluorescent

antibody against CD63. d. Analyze the samples using flow cytometry to quantify the percentage of
CD63-positive basophils. e. The percentage inhibition of CD63 expression is calculated relative to the

pre-dose sample.

3. Analysis of Phosphorylated SYK (pSYK):

Principle: Directly measure the phosphorylation status of SYK, which reflects its activation level.

Procedure: a. Lyse whole blood or PBMC samples. b. Stimulate the lysates with pervanadate to
evoke phosphorylation. c. Measure the levels of phosphorylated SYK at tyrosine 525/526 (pSYK

Y525) using a specific immunoassay, such as phosphoflow cytometry or an enzyme-linked
immunosorbent assay (ELISA).

4. Data Analysis:

Plot the percentage inhibition of CD63 and pSYK over time for each subject.
Calculate the peak inhibition (maximum effect) and the trough inhibition (effect just before the next

dose) to confirm continuous target coverage.

SYK Inhibition Signaling Pathway

The diagram below illustrates the mechanism of action of entospletinib within the B-Cell Receptor (BCR)

signaling pathway, which underlies the pharmacodynamic assays described.
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Key Experimental Readouts
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548128#entospletinib-

optimal-dosing-time-coverage-trough]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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